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Compound of Interest |

Compound Name: 2-Bromo-8-methylquinoline
CAS No.: 99073-81-1
Cat. No.: B1285243
Get Quote
. J

For researchers and professionals in the fast-paced world of drug development, the integrity of
your work is paramount. This extends beyond the synthesis and analysis of novel compounds
to their safe handling and disposal. This guide provides a detailed, step-by-step protocol for the
proper disposal of 2-Bromo-8-methylquinoline, a halogenated quinoline derivative.
Adherence to these procedures is critical not only for regulatory compliance but also for the
protection of personnel and the environment.

The principles outlined herein are grounded in established safety protocols for handling
halogenated organic compounds and are supported by available chemical safety data. The
causality behind each step is explained to foster a deeper understanding and a culture of
safety within your laboratory.

Hazard Identification and Risk Assessment

Before handling 2-Bromo-8-methylquinoline, it is crucial to be fully aware of its potential
hazards. According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-Bromo-8-methylquinoline is classified as follows:
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation

This data is compiled from notifications to the ECHA C&L Inventory.[1][2]

The primary risks associated with this compound are dermal and ocular irritation. Therefore, all
handling and disposal procedures must be designed to prevent direct contact.

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of PPE are non-negotiable when handling 2-Bromo-8-
methylquinoline. The following table outlines the minimum required PPE. Always consult your
institution's specific safety guidelines and the glove manufacturer's compatibility chart.[3]

Body Part Required PPE Rationale

o To prevent splashes from
Safety goggles with side ) ] o
Eyes/Face ] . causing serious eye irritation.
shields or a face shield 4]

. To prevent skin contact and
Hands Nitrile rubber gloves o
irritation.[5]

To protect skin and clothing
Body Laboratory coat o
from contamination.

Workflow for Proper Disposal of 2-Bromo-8-
methylquinoline

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of 2-Bromo-8-methylquinoline waste.
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Waste Generation & Segregation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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